![molecular formula K4Hf[C2O4]4 B085212 Tetrapotassium;hafnium;2-hydroxy-2-oxoacetate CAS No. 12081-84-4](/img/structure/B85212.png)
Tetrapotassium;hafnium;2-hydroxy-2-oxoacetate
Overview
Description
Preparation Methods
Synthetic Routes and Reaction Conditions
Tetrapotassium;hafnium;2-hydroxy-2-oxoacetate can be synthesized through the reaction of hafnium chloride with potassium oxalate in an aqueous solution. The reaction typically involves the following steps:
- Dissolve hafnium chloride in water to form a hafnium ion solution.
- Add potassium oxalate to the solution, resulting in the formation of a precipitate.
- Filter and wash the precipitate to obtain the pure compound.
Industrial Production Methods
In industrial settings, the production of this compound may involve more advanced techniques such as:
Solvent extraction: Using organic solvents to extract the compound from a mixture.
Crystallization: Purifying the compound through controlled crystallization processes.
Ion exchange: Utilizing ion exchange resins to separate and purify the compound.
Chemical Reactions Analysis
Types of Reactions
Tetrapotassium;hafnium;2-hydroxy-2-oxoacetate undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized to form higher oxidation state species.
Reduction: It can be reduced to form lower oxidation state species.
Substitution: Ligands in the compound can be substituted with other ligands.
Common Reagents and Conditions
Oxidizing agents: Such as hydrogen peroxide or potassium permanganate.
Reducing agents: Such as sodium borohydride or lithium aluminum hydride.
Substitution reagents: Such as different metal salts or organic ligands.
Major Products Formed
The major products formed from these reactions depend on the specific reagents and conditions used. For example:
Oxidation: Higher oxidation state hafnium complexes.
Reduction: Lower oxidation state hafnium complexes.
Substitution: New coordination complexes with different ligands.
Scientific Research Applications
Tetrapotassium;hafnium;2-hydroxy-2-oxoacetate has a wide range of scientific research applications, including:
Chemistry: Used as a precursor for the synthesis of other hafnium-containing compounds.
Biology: Investigated for its potential biological activity and interactions with biomolecules.
Medicine: Explored for its potential use in medical imaging and as a contrast agent.
Industry: Utilized in the production of advanced materials and coatings.
Mechanism of Action
The mechanism of action of tetrapotassium;hafnium;2-hydroxy-2-oxoacetate involves its interaction with molecular targets and pathways. The compound can bind to specific sites on biomolecules, altering their structure and function. This interaction can lead to various biological effects, such as changes in enzyme activity or cellular signaling pathways.
Comparison with Similar Compounds
Similar Compounds
Potassium tetraoxalatotitanate(IV): Similar in structure but contains titanium instead of hafnium.
Potassium tetraoxalatostannate(IV): Contains tin instead of hafnium.
Potassium tetraoxalatocerate(IV): Contains cerium instead of hafnium.
Uniqueness
Tetrapotassium;hafnium;2-hydroxy-2-oxoacetate is unique due to the presence of hafnium, which imparts distinct chemical and physical properties. Hafnium’s high atomic number and density make it particularly useful in applications requiring heavy metal complexes.
Properties
IUPAC Name |
tetrapotassium;hafnium;2-hydroxy-2-oxoacetate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/4C2H2O4.Hf.4K/c4*3-1(4)2(5)6;;;;;/h4*(H,3,4)(H,5,6);;;;;/q;;;;;4*+1/p-4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HDRKBKFFVXMAFV-UHFFFAOYSA-J |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(=O)(C(=O)[O-])O.C(=O)(C(=O)[O-])O.C(=O)(C(=O)[O-])O.C(=O)(C(=O)[O-])O.[K+].[K+].[K+].[K+].[Hf] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H4HfK4O16 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50584325 |
Source
|
| Record name | Potassium hydrogen ethanedioate--hafnium (4/4/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50584325 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
690.99 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
12081-84-4 |
Source
|
| Record name | Potassium hydrogen ethanedioate--hafnium (4/4/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50584325 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Potassium tetraoxalatohafnate(IV) | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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